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Compound of Interest

Compound Name: Epicriptine

Cat. No.: B1671486 Get Quote

A Note on Terminology: The compound "Epicriptine" is not commonly found in scientific

literature. It is highly probable that this is a misspelling of Ergocryptine, a significant ergot

alkaloid. This guide will focus on Ergocryptine.

This technical guide provides a comprehensive overview for researchers, scientists, and drug

development professionals on the biological origins and methodologies for the extraction and

purification of ergocryptine.

Biological Sources of Ergocryptine
Ergocryptine is a naturally occurring ergopeptine, a type of ergoline alkaloid.[1] The primary

and most well-known biological sources are fungi belonging to the phylum Ascomycota.[2]

Claviceps purpurea: This fungus, commonly known as ergot fungus, is the principal source of

ergocryptine.[3][4] It grows parasitically on rye and other cereal grains, forming sclerotia

(ergot bodies) that contain a mixture of ergot alkaloids.[4] Different strains of Claviceps

purpurea can produce varying ratios of different ergot alkaloids, including ergocryptine.[1][5]

Other Fungal Genera: Besides Claviceps, other fungal genera known to produce ergot

alkaloids include Aspergillus, Penicillium, Epichloë, Atkinsonella, Balansia, Periglandula, and

Metarhizium.[2][6]

Isomers: Two isomers of ergocryptine exist, α-ergocryptine and β-ergocryptine. The

difference lies in the substitution of the amino acid leucine (in α-ergocryptine) with isoleucine
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(in β-ergocryptine) during biosynthesis.[1] The ratio of these isomers can vary depending on

the fungal source.[1]

Biosynthesis of Ergocryptine
The biosynthesis of ergocryptine is a complex enzymatic process. It begins with the prenylation

of L-tryptophan with dimethylallyl pyrophosphate (DMAPP) to form 4-dimethylallyltryptophan

(DMAT).[1][2] This is followed by a series of reactions including N-methylation, oxidation, and

cyclization to form the ergoline ring structure, leading to the key intermediate, D-lysergic acid.

[1][7][8] D-lysergic acid is then coupled with a tripeptide, which is assembled by non-ribosomal

peptide synthetases (NRPSs), specifically D-lysergyl peptide synthases (LPS), to form the final

ergopeptine structure of ergocryptine.[1][2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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